Cas no 2680736-44-9 (5-Bromo-2-acetamido-3-ethylbenzoic acid)

• Product Name: 5-Bromo-2-acetamido-3-ethylbenzoic acid
• CAS No: 2680736-44-9
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5634030
• PubChem ID: 165918391
• Update Time: 2025-08-05

5-Bromo-2-acetamido-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-acetamido-3-ethylbenzoic acid
• EN300-28287170
• 2680736-44-9
• 5-Bromo-2-acetamido-3-ethylbenzoic acid

• Inchi： 1S/C11H12BrNO3/c1-3-7-4-8(12)5-9(11(15)16)10(7)13-6(2)14/h4-5H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： BZQWTXSKVLETDY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C=1)CC)NC(C)=O

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Bromo-2-acetamido-3-ethylbenzoic acid

Professional Introduction to 5-Bromo-2-acetamido-3-ethylbenzoic acid (CAS No: 2680736-44-9)

5-Bromo-2-acetamido-3-ethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680736-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its bromine substituent, acetamido group, and ethyl side chain on a benzoic acid backbone, exhibits unique structural and chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 5-Bromo-2-acetamido-3-ethylbenzoic acid consists of a benzoic acid core, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with biological targets. The presence of a bromine atom at the 5-position enhances the compound's reactivity, making it a useful intermediate in synthetic chemistry. Additionally, the acetamido group at the 2-position introduces polar functionality, which can influence solubility and binding affinity, while the ethyl group at the 3-position adds bulk and may affect metabolic stability.

In recent years, there has been growing interest in exploring the potential of 5-Bromo-2-acetamido-3-ethylbenzoic acid in the development of novel therapeutic agents. Its structural features suggest that it may have applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The bromine atom, for instance, can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecules.

One of the most compelling aspects of 5-Bromo-2-acetamido-3-ethylbenzoic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties. For example, modifications at the 3-position have been explored to optimize metabolic stability and target specificity. The acetamido group also provides a site for derivatization, allowing for the introduction of additional functional moieties that can modulate bioactivity.

Recent studies have highlighted the potential of 5-Bromo-2-acetamido-3-ethylbenzoic acid in addressing unmet medical needs. In particular, its structural motif has been investigated for its ability to interact with biological targets such as kinases and transcription factors. These interactions are crucial for developing small-molecule inhibitors that can modulate signaling pathways involved in diseases like cancer and inflammation. The bromine atom's reactivity further facilitates the development of covalent inhibitors, which can provide durable binding to target proteins.

The synthesis of 5-Bromo-2-acetamido-3-ethylbenzoic acid has also been optimized to ensure high yield and purity, making it a practical choice for industrial applications. Advances in synthetic methodologies have enabled scalable production processes that meet the demands of pharmaceutical research and development. Additionally, computational modeling techniques have been employed to predict the bioactivity of derivatives based on the structure of 5-Bromo-2-acetamido-3-ethylbenzoic acid, streamlining the drug discovery process.

Another area where 5-Bromo-2-acetamido-3-ethylbenzoic acid has shown promise is in the development of probes for biochemical assays. Its well-defined structure allows researchers to design molecules that can selectively label specific biological targets or pathways. Such probes are invaluable tools for understanding disease mechanisms and identifying new therapeutic targets. The compound's ability to undergo further chemical modifications also makes it adaptable for use in high-throughput screening campaigns.

The future prospects for 5-Bromo-2-acetamido-3-ethylbenzoic acid are bright, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. As our understanding of biological systems continues to grow, so too will the demand for versatile chemical scaffolds like this one. By leveraging its unique structural features, researchers are poised to uncover new opportunities for developing innovative treatments across multiple therapeutic areas.

In conclusion,5-Bromo-2-acetamido-3-ethylbenzoic acid (CAS No: 2680736-44-9) represents a significant advancement in pharmaceutical chemistry. Its combination of structural versatility and reactivity makes it an indispensable tool for scientists working on next-generation therapeutics. As research progresses, this compound is expected to play an increasingly important role in addressing some of today's most pressing medical challenges.